5-Amino-4-bromopyrimidine
Overview
Description
5-Amino-4-bromopyrimidine is a chemical compound with the empirical formula C4H4BrN3 . It is a solid substance .
Synthesis Analysis
The synthesis of pyrimidine derivatives, such as 5-Amino-4-bromopyrimidine, often involves various chemical reactions. For instance, an oxidative annulation involving anilines, aryl ketones, and DMSO as a methine equivalent promoted by K2S2O8 provides 4-arylpyrimidines . A copper-catalyzed cyclization of ketones with nitriles enables a facile, general, and economical synthesis of diversely functionalized pyrimidines under basic conditions .Molecular Structure Analysis
The molecular weight of 5-Amino-4-bromopyrimidine is 174.00 . The SMILES string representation of its structure is NC1=C(C=NC=N1)Br .Chemical Reactions Analysis
Pyrimidine compounds like 5-Amino-4-bromopyrimidine can undergo various chemical reactions. For example, a base-promoted intermolecular oxidation C-N bond formation of allylic C (sp3)-H and vinylic C (sp2)-H of allyllic compounds with amidines enables the smooth formation of polysubstituted pyrimidines in the presence of O2 as the sole oxidant .Physical And Chemical Properties Analysis
5-Amino-4-bromopyrimidine is a solid substance . Its empirical formula is C4H4BrN3 and it has a molecular weight of 174.00 .Scientific Research Applications
Inhibitor of Thymidine Phosphorylase
5-Amino-4-bromopyrimidine is known to be an inhibitor of thymidine phosphorylase . This enzyme is over-expressed in several tumor types and plays a role in metastasis . Therefore, this compound could be used in cancer research to understand the role of thymidine phosphorylase in tumor growth and metastasis.
Synthesis of N-Heteroaryl Substituted 9-Arylcarbazolyl Derivatives
5-Amino-4-bromopyrimidine can be used in the synthesis of N-heteroaryl substituted 9-arylcarbazolyl derivatives . This is achieved via a palladium-catalyzed aerobic and ligand-free Suzuki reaction . These derivatives have potential applications in organic electronics and optoelectronics.
Synthesis of 5-(Phenylethynyl)pyrimidine
This compound can also be used in the synthesis of 5-(phenylethynyl)pyrimidine . This is done via a microwave-assisted organic synthesis (MAOS) Sonogashira protocol . The resulting compound has potential applications in the development of new pharmaceuticals and agrochemicals.
Chemical Research
5-Amino-4-bromopyrimidine is used in chemical research due to its unique properties . It’s a solid compound with a molecular weight of 174.00 and an empirical formula of C4H4BrN3 .
Organic Synthesis
This compound is used in organic synthesis due to its reactivity . It can react with various other compounds to form complex structures, making it a valuable tool in the field of organic chemistry .
Pharmaceutical Research
Given its role as an inhibitor of thymidine phosphorylase, 5-Amino-4-bromopyrimidine can be used in pharmaceutical research . It can help in the development of new drugs that target this enzyme, potentially leading to new treatments for various diseases .
Safety And Hazards
properties
IUPAC Name |
4-bromopyrimidin-5-amine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H4BrN3/c5-4-3(6)1-7-2-8-4/h1-2H,6H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NXYSMLJPDPVHOE-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C(=NC=N1)Br)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H4BrN3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00672009 |
Source
|
| Record name | 4-Bromopyrimidin-5-amine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00672009 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
174.00 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-Amino-4-bromopyrimidine | |
CAS RN |
849353-34-0 |
Source
|
| Record name | 4-Bromopyrimidin-5-amine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00672009 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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